(E)-4-((2-cyano-2-(4-(3-methoxyphenyl)thiazol-2-yl)vinyl)amino)benzamide

• IUPAC Name: 4-[[(E)-2-cyano-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]ethenyl]amino]benzamide
• InChI: InChI=1S/C20H16N4O2S/c1-26-17-4-2-3-14(9-17)18-12-27-20(24-18)15(10-21)11-23-16-7-5-13(6-8-16)19(22)25/h2-9,11-12,23H,1H3,(H2,22,25)/b15-11+
• InChI Key: GQKKMFIPCXOCBM-RVDMUPIBSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CSC(=N2)C(=CNC3=CC=C(C=C3)C(=O)N)C#N
• Isomeric SMILES: COC1=CC=CC(=C1)C2=CSC(=N2)/C(=C/NC3=CC=C(C=C3)C(=O)N)/C#N
• Molecular Formula: C20H16N4O2S
• Molecular Weight: 376.4 g/mol

Description

(E)-4-((2-cyano-2-(4-(3-methoxyphenyl)thiazol-2-yl)vinyl)amino)benzamide, also known as CPTH6, is a small molecule compound that has been studied extensively for its potential therapeutic applications. It was first synthesized in 2007 and has since been the subject of numerous scientific studies.

Mechanism of Action

(E)-4-((2-cyano-2-(4-(3-methoxyphenyl)thiazol-2-yl)vinyl)amino)benzamide inhibits the activity of HDAC6 by binding to the active site of the protein. HDAC6 is responsible for the deacetylation of α-tubulin, a protein that plays a role in the formation of microtubules. Microtubules are essential for cell division and are involved in various cellular processes. (E)-4-((2-cyano-2-(4-(3-methoxyphenyl)thiazol-2-yl)vinyl)amino)benzamide prevents the deacetylation of α-tubulin, leading to the accumulation of acetylated α-tubulin and the disruption of microtubule dynamics. This disruption can lead to the activation of cellular pathways that promote cell death in cancer cells and reduce inflammation in inflammatory diseases.
Biochemical and Physiological Effects:
(E)-4-((2-cyano-2-(4-(3-methoxyphenyl)thiazol-2-yl)vinyl)amino)benzamide has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis (cell death) in cancer cells by activating the mitochondrial pathway. It has also been shown to reduce inflammation in inflammatory diseases by inhibiting the production of pro-inflammatory cytokines. Additionally, (E)-4-((2-cyano-2-(4-(3-methoxyphenyl)thiazol-2-yl)vinyl)amino)benzamide has been found to have neuroprotective effects in various models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

(E)-4-((2-cyano-2-(4-(3-methoxyphenyl)thiazol-2-yl)vinyl)amino)benzamide has several advantages for lab experiments. It is a small molecule compound that can easily penetrate cell membranes, making it suitable for in vitro and in vivo studies. It also has a high degree of selectivity for HDAC6, making it a valuable tool for studying the role of HDAC6 in various cellular processes. However, (E)-4-((2-cyano-2-(4-(3-methoxyphenyl)thiazol-2-yl)vinyl)amino)benzamide has some limitations. It has poor solubility in water, which can make it difficult to administer in vivo. It also has a short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for the study of (E)-4-((2-cyano-2-(4-(3-methoxyphenyl)thiazol-2-yl)vinyl)amino)benzamide. One area of interest is the development of analogs of (E)-4-((2-cyano-2-(4-(3-methoxyphenyl)thiazol-2-yl)vinyl)amino)benzamide that have improved solubility and pharmacokinetic properties. Another area of interest is the study of the effects of (E)-4-((2-cyano-2-(4-(3-methoxyphenyl)thiazol-2-yl)vinyl)amino)benzamide on other cellular pathways and proteins. Additionally, the potential therapeutic applications of (E)-4-((2-cyano-2-(4-(3-methoxyphenyl)thiazol-2-yl)vinyl)amino)benzamide in various diseases, including cancer and neurodegenerative diseases, continue to be an area of active research.

Synthesis Methods

The synthesis of (E)-4-((2-cyano-2-(4-(3-methoxyphenyl)thiazol-2-yl)vinyl)amino)benzamide involves a multi-step process that begins with the reaction of 4-aminobenzonitrile with 2-bromo-4-(3-methoxyphenyl)thiazole. This reaction produces 4-(3-methoxyphenyl)-2-(4-cyanophenyl)thiazole, which is then reacted with ethyl cyanoacetate to produce (E)-4-((2-cyano-2-(4-(3-methoxyphenyl)thiazol-2-yl)vinyl)amino)benzamide. The final product is obtained through a purification process that involves column chromatography and recrystallization.

Scientific Research Applications

(E)-4-((2-cyano-2-(4-(3-methoxyphenyl)thiazol-2-yl)vinyl)amino)benzamide has been found to have potential therapeutic applications in various fields of research. It has been studied for its ability to inhibit the activity of histone deacetylase 6 (HDAC6), a protein that plays a role in the regulation of cell growth and survival. HDAC6 has been implicated in the development of cancer, neurodegenerative disorders, and inflammatory diseases. (E)-4-((2-cyano-2-(4-(3-methoxyphenyl)thiazol-2-yl)vinyl)amino)benzamide has been shown to inhibit the activity of HDAC6, leading to the activation of various cellular pathways that can promote cell death in cancer cells and reduce inflammation in inflammatory diseases.